Cas no 36183-24-1 (D-Biopterin)

• Product Name: D-Biopterin
• CAS No: 36183-24-1
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 1473228
• PubChem ID: 135449517
• Update Time: 2025-08-05

D-Biopterin Chemical and Physical Properties

Names and Identifiers

• (R,S)-(1)-2-Amino-6-(1,2-dihydroxypropyl)-1H-pteridin-4-one
• (R,S)-()-2-amino-6-(1,2-dihydroxypropyl)-1H-pteridin-4-one
• (R,S)-(±)-2-amino-6-(1,2-dihydroxypropyl)-1H-pteridin-4-one
• [R-(R*,S*)]-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-Pteridinone
• 22150-76-1
• D-erythro-Biopterin
• W-201035
• D-Biopterin
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-1,4-dihydropteridin-4-one
• 4(3H)-Pteridinone,2-dihydroxypropyl)-
• 6-(D-erythro-1,2-dihydroxypropyl)-pterin
• 36183-24-1
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-1H-pteridin-4-one
• 4(1H)-Pteridinone,2-dihydroxypropyl)-, [S-(R*,S*)]-
• 13039-62-8
• NSC339699
• (1'S,2'R)-Biopterin
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-3H-pteridin-4-one
• DB03886
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-4(1H)-Pteridinone
• (S,R)-biopterin
• Q41793745
• 1-(2-amino-4-hydroxy-6-pteridinyl)-D-erythro-1,2-Propanediol
• D-6-(erythro-1,2-Dihydroxypropyl)pterin
• d-erythrobiopterin
• biopterin
• Pterin H B2
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]pteridin-4(3H)-one
• 2-amino-6-[(1S,2R)-11]pteridin-4(3H)-one
• CHEBI:41183

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h2-3,6,15-16H,1H3,(H3,10,11,13,14,17)/t3-,6-/m0/s1
• InChI Key： LHQIJBMDNUYRAM-DZSWIPIPSA-N
• SMILES： N1C2C(=NC([C@@H](O)[C@@H](O)C)=CN=2)C(=O)NC=1N

Computed Properties

• Exact Mass: 237.08618923g/mol
• Monoisotopic Mass: 237.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on D-Biopterin

D-Biopterin (CAS No. 36183-24-1): A Comprehensive Overview of Its Biochemical Significance and Recent Research Applications

D-Biopterin, chemically designated as (6R)-5,6,7,8-tetrahydrobiopterin, is a naturally occurring dihydrofolate reductase (DHFR) cofactor that plays a pivotal role in various biochemical pathways. With the CAS No. 36183-24-1, this compound has garnered significant attention in the field of pharmaceutical research and biomedicine due to its multifaceted functions. D-Biopterin is an essential component in the synthesis of neurotransmitters, such as serotonin and dopamine, and is also involved in the metabolism of amino acids like phenylalanine. The unique structural properties of D-Biopterin make it indispensable for maintaining cellular homeostasis and ensuring proper enzymatic activity.

The significance of D-Biopterin has been further underscored by recent advancements in clinical research. Studies have demonstrated its critical role in the treatment of certain genetic disorders, particularly those associated with enzymatic deficiencies. For instance, patients suffering from Tetrahydrobiopterin (BH4) deficiency exhibit severe neurological symptoms due to impaired neurotransmitter production. Supplementation with D-Biopterin has shown remarkable efficacy in mitigating these symptoms, thereby improving the quality of life for affected individuals. The compound's ability to restore enzymatic function has opened new avenues for therapeutic intervention in neurodegenerative diseases and metabolic disorders.

Recent research has also highlighted the potential applications of D-Biopterin in the context of cardiovascular health. Emerging evidence suggests that D-Biopterin modulates vascular tone by influencing nitric oxide synthesis, a key factor in maintaining endothelial function. This mechanism has implications for the treatment of conditions such as hypertension and atherosclerosis, where impaired vascular function is a primary concern. Furthermore, studies have explored the anti-inflammatory properties of D-Biopterin, demonstrating its ability to suppress inflammatory pathways associated with chronic diseases. These findings position D-Biopterin as a promising candidate for developing novel therapeutic strategies aimed at reducing inflammation and promoting cardiovascular health.

In addition to its therapeutic potential, D-Biopterin has been investigated for its role in cancer research. Preliminary studies indicate that D-Biopterin can influence tumor growth and progression by modulating key signaling pathways involved in cell proliferation and apoptosis. The compound's ability to enhance the activity of certain enzymes while inhibiting others makes it a versatile tool in oncology research. Moreover, the development of targeted delivery systems for D-Biopterin has opened new possibilities for precision medicine approaches in cancer treatment. By leveraging advanced drug delivery technologies, researchers aim to enhance the bioavailability and efficacy of D-Biopterin, thereby maximizing its therapeutic benefits.

The biochemical pathways involving D-Biopterin are complex and highly regulated, necessitating a deep understanding of its interactions within cellular systems. Recent advancements in computational biology and molecular modeling have enabled researchers to elucidate the structural dynamics of D-Biopterin at an atomic level. These insights have not only enhanced our understanding of its mechanism of action but also facilitated the design of analogs with improved pharmacological properties. The integration of high-throughput screening techniques has further accelerated the discovery process, allowing for rapid identification of novel derivatives with enhanced therapeutic potential.

The industrial production and formulation of D-Biopterin have also seen significant advancements in recent years. Innovations in synthetic chemistry have enabled the scalable synthesis of high-purity D-Biopterin, ensuring consistency and reliability for clinical applications. Furthermore, novel formulation strategies have been developed to improve the stability and bioavailability of D-Biopterin, addressing one of the key challenges associated with its therapeutic use. These advancements have paved the way for broader adoption of D-Biopterin in clinical settings, particularly in regions where access to specialized treatments remains limited.

Future research directions for D-Biopterin are likely to focus on expanding its therapeutic applications and optimizing its delivery systems. The growing body of evidence supporting its role in various diseases underscores its potential as a multifunctional therapeutic agent. Additionally, exploring combination therapies involving D-Biopterin with other pharmacological agents may yield synergistic effects, further enhancing treatment outcomes. As our understanding of biochemical pathways continues to evolve, so too will our appreciation for the diverse roles played by compounds like D-Biopterin.